Cas no 59857-64-6 (3,5-Nonanedione, 1,1,2,2-tetrafluoro-)

• Product Name: 3,5-Nonanedione, 1,1,2,2-tetrafluoro-
• CAS No: 59857-64-6
• MF: C₉H₁₂F₄O₂
• MW: 228.183997154236
• CID: 337041
• PubChem ID: 12505905
• Update Time: 2025-04-19

3,5-Nonanedione, 1,1,2,2-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 3,5-Nonanedione, 1,1,2,2-tetrafluoro-
• 1,1,2,2-tetrafluorononane-3,5-dione
• DTXSID50500702
• 59857-64-6

• Inchi： 1S/C9H12F4O2/c1-2-3-4-6(14)5-7(15)9(12,13)8(10)11/h8H,2-5H2,1H3
• InChI Key： LAYNKEMPGXORBP-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(CC(CCCC)=O)=O)F

Computed Properties

• Exact Mass: 228.07736
• Monoisotopic Mass: 228.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14